Cas no 62689-70-7 (2-THIOPHENEACETIC ACID, 5-METHYL-, METHYL ESTER)

• Product Name: 2-THIOPHENEACETIC ACID, 5-METHYL-, METHYL ESTER
• CAS No: 62689-70-7
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• CID: 3278818
• PubChem ID: 12327258
• Update Time: 2025-04-23

2-THIOPHENEACETIC ACID, 5-METHYL-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 2-THIOPHENEACETIC ACID, 5-METHYL-, METHYL ESTER
• methyl 5-methyl-2-thiopheneacetate
• 62689-70-7
• methyl 2-(5-methylthiophen-2-yl)acetate
• methyl2-(5-methylthiophen-2-yl)acetate

• Inchi： 1S/C8H10O2S/c1-6-3-4-7(11-6)5-8(9)10-2/h3-4H,5H2,1-2H3
• InChI Key： MGFNXARHXFTKAB-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1CC(=O)OC

Computed Properties

• Exact Mass: 170.04015073g/mol
• Monoisotopic Mass: 170.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-THIOPHENEACETIC ACID, 5-METHYL-, METHYL ESTER

Introduction to 2-THIOPHENEACETIC ACID, 5-METHYL-, METHYL ESTER (CAS NO: 62689-70-7)

The compound 2-THIOPHENEACETIC ACID, 5-METHYL-, METHYL ESTER, also known by its CAS registry number 62689-70-7, is a synthetic organic compound that belongs to the family of thiophene derivatives. This molecule features a thiophene ring (a five-membered aromatic ring containing one sulfur atom) attached to an acetic acid group via a methoxyl ester linkage at the 2-position, with a methyl substituent at the 5-position of the thiophene ring. Its chemical structure is highly specific and can be represented as:

Structure: CH₂(COOMe)-S-CH₂-C(Me)=CH-

This compound has gained significant attention in recent years due to its potential applications in pharmaceuticals, agricultural chemicals, and materials science. Its unique combination of aromaticity, electron-donating groups, and ester functionality makes it a versatile building block for various chemical reactions and biological assays.

One of the key advantages of 2-THIOPHENEACETIC ACID, 5-METHYL-, METHYL ESTER is its stability under standard reaction conditions. This allows it to be used in a wide range of organic transformations, including but not limited to nucleophilic substitution, coupling reactions, and cross-coupling procedures. Recent studies have demonstrated its utility as an intermediate in the synthesis of more complex molecules, such as heterocyclic compounds and bioactive agents.

From a biological perspective, this compound exhibits interesting pharmacokinetic properties, making it a valuable tool for drug discovery. Its ester functionality enhances its lipophilicity, which is often desirable in pharmaceutical candidates to improve bioavailability. Furthermore, the thiophene moiety contributes to its antifungal and antimicrobial activities, as observed in recent in vitro studies.

Recent research has also explored the potential of this compound in cancer therapy. Preclinical trials have shown that it can act as a prodrug or a precursor for more active pharmaceutical ingredients. Its ability to deliver therapeutic agents directly to cancer cells while minimizing off-target effects positions it as a promising candidate for targeted drug delivery systems.

In the field of agricultural chemistry, 2-THIOPHENEACETIC ACID, 5-METHYL-, METHYL ESTER has been investigated for its potential as a herbicide and pesticide. Its structural features allow it to interfere with essential biological processes in weeds and pests without causing significant harm to non-target organisms. This aligns with the growing demand for environmentally friendly agrochemicals.

Moreover, this compound has found applications in polymer chemistry, where its ester group enables it to participate in free-radical polymerizations. The resulting polymers exhibit enhanced thermal stability and mechanical properties, making them suitable for use in advanced materials and composites.

In summary, 2-THIOPHENEACETIC ACID, 5-METHYL-, METHYL ESTER (CAS NO: 62689-70-7) is a versatile and valuable compound with diverse applications across multiple disciplines. Its unique combination of chemical properties, biological activities, and synthetic versatility makes it an indispensable tool for researchers in the fields of pharmaceuticals, agriculture, and materials science.